Cas no 2228729-94-8 (1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228729-94-8
• MF: C₁₀H₁₄F₂O₂
• MW: 204.213770389557
• CID: 6496327
• PubChem ID: 165630740
• Update Time: 2025-06-12

1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1954510
• 2228729-94-8

• Inchi： 1S/C10H14F2O2/c1-2-8(4-3-5-8)9(7(13)14)6-10(9,11)12/h2-6H2,1H3,(H,13,14)
• InChI Key： QSVDIJHNESCIKI-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1(CC)CCC1)F

Computed Properties

• Exact Mass: 204.09618601g/mol
• Monoisotopic Mass: 204.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228729-94-8)

1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228729-94-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane core, which is a three-membered ring containing two carbon atoms and one oxygen atom, often incorporated into drug candidates due to its unique electronic and steric properties. The presence of fluorine atoms and an ethyl-substituted cyclobutyl group further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural features of 1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid make it an intriguing subject for research in medicinal chemistry. The cyclopropane ring is known for its high ring strain, which can be exploited to enhance binding affinity to biological targets. Additionally, the electron-withdrawing nature of the fluorine atoms can modulate the electronic properties of the molecule, influencing its reactivity and interactions with biological systems. The ethylcyclobutyl moiety introduces steric bulk, which can be strategically positioned to optimize pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to improve metabolic stability and binding affinity. 1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid exemplifies this trend, as it combines the advantages of cyclopropane chemistry with the benefits of fluorine substitution. This compound has been studied in the context of potential applications in drug discovery, particularly as a building block for more complex molecules with enhanced biological activity.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The carboxylic acid functionality at the 1-position provides a reactive handle for further derivatization, allowing researchers to explore a wide range of chemical modifications. For instance, esterification or amidation of this carboxylic acid group can yield novel derivatives with tailored properties. Furthermore, the presence of both fluorine atoms and an ethyl-substituted cyclobutyl group offers opportunities for fine-tuning the electronic and steric environment around the molecule, which is crucial for optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

Recent studies have highlighted the potential of 1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid in addressing specific therapeutic challenges. For example, researchers have investigated its interactions with enzymes and receptors relevant to inflammatory diseases and cancer. The unique structural motif of this compound has been shown to exhibit inhibitory activity against certain target proteins, suggesting its utility as an intermediate in the synthesis of novel therapeutics. Additionally, computational studies have predicted favorable pharmacokinetic properties for derivatives based on this scaffold, including improved oral bioavailability and reduced clearance rates.

The synthesis of 1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropane ring requires careful control over reaction conditions to ensure high yields and purity. Fluorination strategies must also be carefully selected to achieve regioselectivity and minimize byproduct formation. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to access complex fluorinated heterocycles like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have proven particularly useful in constructing the desired molecular framework.

The potential applications of 1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications as well. For instance, derivatives of this compound could be explored as monomers or intermediates in polymer synthesis, where their ability to introduce rigidity and specific functional groups could lead to novel materials with enhanced mechanical properties or tailored biological responses.

In conclusion,1-(1-ethylcyclobutyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228729-94-8) represents a fascinating molecule with significant potential in both academic research and industrial applications. Its structural complexity and functional diversity make it a valuable tool for exploring new chemical space in drug discovery and materials science. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in developing innovative solutions to complex scientific challenges.